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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d4

Cat. No.: B562000 Get Quote

An In-Depth Technical Guide on the Molecular Weight of 3-hydroxy desloratadine-d4

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, providing detailed information on the molecular properties of 3-
hydroxy desloratadine-d4.

Introduction
3-hydroxy desloratadine is the primary active metabolite of desloratadine, which is itself the

major active metabolite of the second-generation antihistamine, loratadine. The deuterated

isotopologue, 3-hydroxy desloratadine-d4, is a critical tool in pharmacokinetic and metabolic

studies. The incorporation of four deuterium atoms creates a stable, heavier version of the

molecule, making it an ideal internal standard for quantitative bioanalytical assays using mass

spectrometry. This document provides a detailed breakdown of its molecular weight and related

chemical data.

Molecular Profile and Data
The chemical properties of 3-hydroxy desloratadine-d4 are fundamentally linked to its non-

deuterated counterpart and its precursors. The substitution of hydrogen with deuterium is a key

modification for its application in analytical chemistry.

Data Summary
The following table summarizes the molecular formulas and weights of the relevant compounds

in the metabolic pathway of loratadine.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Notes

Desloratadine C₁₉H₁₉ClN₂ 310.82[1]
Active metabolite of

loratadine.

Desloratadine-d4 C₁₉H₁₅D₄ClN₂ 314.85[2]

Deuterated internal

standard for

desloratadine.

3-hydroxy

desloratadine
C₁₉H₁₉ClN₂O 326.82[3][4][5][6]

Active metabolite of

desloratadine.

3-hydroxy

desloratadine-d4
C₁₉H₁₅D₄ClN₂O ~330.86

Calculated value;

deuterated internal

standard.

Determination of Molecular Weight
The molecular weight of 3-hydroxy desloratadine-d4 is calculated based on the molecular

weight of the non-deuterated parent molecule and the mass difference between hydrogen and

deuterium.

Experimental Protocols: Calculation Methodology
Establish the Base Molecular Weight: The molecular weight of 3-hydroxy desloratadine is

326.82 g/mol , based on its molecular formula C₁₉H₁₉ClN₂O.[3][4][5][6]

Determine the Isotopic Mass Contribution: The "-d4" designation signifies the replacement of

four hydrogen atoms (H) with four deuterium atoms (D).

The atomic weight of a single hydrogen atom is approximately 1.008 g/mol .

The atomic weight of a single deuterium atom is approximately 2.014 g/mol .[7][8][9]

Calculate the Mass Difference: The net change in mass for each substitution is the difference

between the atomic weight of deuterium and hydrogen.

Mass Difference per atom = (Atomic Weight of D) - (Atomic Weight of H)
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Mass Difference per atom = 2.014 g/mol - 1.008 g/mol = 1.006 g/mol

Calculate the Total Mass Increase: The total increase in molecular weight is the mass

difference per atom multiplied by the number of deuterium substitutions.

Total Mass Increase = 4 * 1.006 g/mol = 4.024 g/mol

Calculate the Final Molecular Weight: The molecular weight of 3-hydroxy desloratadine-d4
is the sum of the base molecular weight and the total mass increase.

Molecular Weight of 3-hydroxy desloratadine-d4 = 326.82 g/mol + 4.024 g/mol =

330.844 g/mol

This calculated value is consistent with the mass difference observed between desloratadine

(310.82 g/mol ) and desloratadine-d4 (314.85 g/mol ), which is 4.03 g/mol .[1][2]

Visualization of Metabolic and Analytical Pathways
The following diagrams illustrate the metabolic conversion of loratadine and the typical

workflow for using a deuterated internal standard in a bioanalytical assay.
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Metabolic conversion of Loratadine.

Analytical Workflow

Biological Sample
(contains 3-hydroxy desloratadine)

Sample Preparation
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Use of deuterated standard in bioanalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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